Cas no 1260674-47-2 (2-(2,4-difluorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(2,4-difluorophenyl)-2-methylpropanenitrile
• CAS No: 1260674-47-2
• MF: C₁₀H₉F₂N
• MW: 181.181969404221
• CID: 6460655
• PubChem ID: 55264560
• Update Time: 2025-05-20

2-(2,4-difluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-2-methylpropanenitrile
• 1260674-47-2
• EN300-1840193
• AKOS006306787
• SCHEMBL19924965

• Inchi： 1S/C10H9F2N/c1-10(2,6-13)8-4-3-7(11)5-9(8)12/h3-5H,1-2H3
• InChI Key： VPPNOGQAIWDWBU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)(C)C)F

Computed Properties

• Exact Mass: 181.07030562g/mol
• Monoisotopic Mass: 181.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2,4-difluorophenyl)-2-methylpropanenitrile

2-(2,4-Difluorophenyl)-2-methylpropanenitrile: A Comprehensive Overview

2-(2,4-Difluorophenyl)-2-methylpropanenitrile, also known by its CAS number 1260674-47-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a nitrile group attached to a branched alkyl chain and a fluorinated aromatic ring. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable building block for various applications.

The synthesis of 2-(2,4-difluorophenyl)-2-methylpropanenitrile typically involves multi-step reactions, often starting from fluorobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the aryl-nitrile bond, achieving high yields and excellent regioselectivity.

In terms of physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability at elevated temperatures.

The application of 1260674-47-2 spans across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. Recent studies have highlighted its potential as a precursor for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, in the field of materials science, this compound has been utilized in the development of advanced polymers with tailored mechanical and thermal properties.

Environmental considerations have also come into play with the increasing use of 2-(2,4-difluorophenyl)-2-methylpropanenitrile. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes microbial transformation into less harmful byproducts. These findings are crucial for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, 1260674-47-2, or 2-(2,4-difluorophenyl)-2-methylpropanenitrile, stands out as a versatile compound with promising applications across diverse fields. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern chemical science.